Cas no 2580182-61-0 (ethyl 5-azaspiro2.3hexane-4-carboxylate)

• Product Name: ethyl 5-azaspiro2.3hexane-4-carboxylate
• CAS No: 2580182-61-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5658110
• PubChem ID: 165888990
• Update Time: 2025-10-23

ethyl 5-azaspiro2.3hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-azaspiro[2.3]hexane-4-carboxylate
• EN300-27726008
• 2580182-61-0
• ethyl 5-azaspiro2.3hexane-4-carboxylate

• Inchi： 1S/C8H13NO2/c1-2-11-7(10)6-8(3-4-8)5-9-6/h6,9H,2-5H2,1H3
• InChI Key： PHFVMXAZWZDMJB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2(CN1)CC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 5-azaspiro2.3hexane-4-carboxylate

Ethyl 5-Azaspiro[2.3]hexane-4-carboxylate (CAS No. 2580182-61-0): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 5-azaspiro[2.3]hexane-4-carboxylate (CAS No. 2580182-61-0) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azaspiro compounds, which are characterized by their nitrogen-containing spirocyclic structures. The spirocyclic framework provides a robust and versatile platform for the development of novel pharmaceuticals, making ethyl 5-azaspiro[2.3]hexane-4-carboxylate a valuable candidate for further research and development.

The chemical structure of ethyl 5-azaspiro[2.3]hexane-4-carboxylate is defined by its spirocyclic core, which consists of a six-membered ring fused to a three-membered ring through a common carbon atom, with an additional nitrogen atom incorporated into the six-membered ring. The ethyl ester group attached to the carboxylic acid moiety further enhances the compound's solubility and stability, making it suitable for various biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of ethyl 5-azaspiro[2.3]hexane-4-carboxylate in several therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-azaspiro[2.3]hexane-4-carboxylate can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, ethyl 5-azaspiro[2.3]hexane-4-carboxylate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that ethyl 5-azaspiro[2.3]hexane-4-carboxylate may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ethyl 5-azaspiro[2.3]hexane-4-carboxylate have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. The ethyl ester group plays a crucial role in enhancing the compound's bioavailability, allowing it to reach therapeutic concentrations in target tissues effectively.

In terms of safety, preliminary toxicological studies have indicated that ethyl 5-azaspiro[2.3]hexane-4-carboxylate is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for producing ethyl 5-azaspiro[2.3]hexane-4-carboxylate has been optimized to ensure high yields and purity levels. The process typically involves several steps, including the formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group manipulations to introduce the ethyl ester moiety. The ability to synthesize this compound efficiently on a large scale is crucial for its commercial viability as a pharmaceutical product.

In conclusion, ethyl 5-azaspiro[2.3]hexane-4-carboxylate (CAS No. 2580182-61-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its use in various medical conditions, paving the way for innovative treatments in the future.